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Compound of Interest

Compound Name: Benzyl-PEG13-THP

Cat. No.: B15544367

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in a
laboratory setting. It is not a substitute for a formal Safety Data Sheet (SDS). Users should
always consult the official SDS provided by the supplier and adhere to all institutional and
governmental safety regulations. The information herein is compiled from available data on
similar chemical entities and general laboratory safety practices, as specific data for Benzyl-
PEG13-THP is limited.

Introduction

Benzyl-PEG13-THP is a polyethylene glycol (PEG)-based linker molecule commonly utilized in
the synthesis of Proteolysis Targeting Chimeras (PROTACs). PROTACSs are heterobifunctional
molecules that recruit an E3 ubiquitin ligase to a target protein, leading to its degradation. The
linker component, such as Benzyl-PEG13-THP, plays a crucial role in the efficacy and
pharmacokinetic properties of the resulting PROTAC. This guide provides a detailed overview
of the known safety and handling considerations for Benzyl-PEG13-THP to ensure its safe use
in research and development.

Chemical and Physical Properties

Limited specific experimental data for Benzyl-PEG13-THP is publicly available. The following
table summarizes its known properties and predicted characteristics based on its structure.
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Property Value Source/Comment
MedChemExpress Product
Molecular Formula CssHes015 ]
Information
_ MedChemExpress Product
Molecular Weight 764.94 g/mol )
Information
Likely a colorless to pale Based on similar PEGylated
Appearance ] ]
yellow oil or waxy solid compounds
Expected to be soluble in a
range of organic solvents such
B as dichloromethane, and General property of similar
Solubility ) . -
dimethylformamide. Limited molecules
solubility in water is
anticipated.
Boiling Point Not determined
Melting Point Not determined

Vapor Pressure

Not determined

Density

Not determined

Hazard Identification and Toxicological Profile

No specific toxicological studies for Benzyl-PEG13-THP have been identified. The hazard

assessment is based on the constituent parts of the molecule: the benzyl group, the

polyethylene glycol (PEG) chain, and the tetrahydropyranyl (THP) ether.

Summary of Potential Hazards
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Hazard Class

Description

Acute Toxicity (Oral, Dermal, Inhalation)

No data available. Assumed to be of low to

moderate toxicity based on PEG.

Skin Corrosion/Irritation

May cause skin irritation upon prolonged or

repeated contact.[1]

Serious Eye Damage/Irritation

May cause serious eye irritation.[1]

Respiratory Sensitization

No data available. High concentrations of
aerosols or vapors may cause respiratory

irritation.[1]

Germ Cell Mutagenicity

No data available.

Carcinogenicity

No data available.

Reproductive Toxicity

No data available.

Specific Target Organ Toxicity (Single Exposure)

May cause respiratory irritation.[1]

Specific Target Organ Toxicity (Repeated

Exposure)

No data available. Long-term exposure effects

are unknown.

Aspiration Hazard

No data available.

Chemical Hazard

May form explosive peroxides upon storage,
particularly if exposed to air and light.[1][2]
Flammable.[1][2]

Discussion of Component Hazards

o Polyethylene Glycol (PEG): PEGs are generally considered to have low toxicity and are used

in numerous pharmaceutical applications.[3][4][5] However, there is some evidence that

PEGylated compounds can elicit an immune response, leading to the formation of anti-PEG

antibodies.[6][7]

o Tetrahydropyranyl (THP) Ether: The THP group is a common protecting group for alcohols.

The parent compound, tetrahydropyran, is a flammable liquid and can form explosive

peroxides upon standing.[1][2] This is a significant concern for the storage and handling of
Benzyl-PEG13-THP. THP ethers are sensitive to acidic conditions.[8]
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e Benzyl Group: The benzyl group is a common substituent in organic chemistry and is
generally of low toxicity.

Experimental Protocols and Handling Procedures

As no specific experimental protocols for Benzyl-PEG13-THP were found, a general workflow
for the safe handling of a novel research chemical is provided below.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling. The following minimum PPE is

recommended:
PPE Item Specification
Eye Protection Chemical safety goggles or a face shield.
Hand Protection Chemically resistant gloves (e.g., nitrile).
Skin and Body Protection Laboratory coat. Closed-toe shoes.

Not typically required if handled in a well-
_ _ ventilated area or chemical fume hood. Use a
Respiratory Protection ) _ _ _ _
respirator with an appropriate cartridge if

aerosols may be generated.

General Handling and Storage

» Handling: All handling of the solid or neat compound should be performed in a chemical
fume hood or other ventilated enclosure.[9] Avoid generating dust or aerosols. Wash hands
thoroughly after handling.[9]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area. Keep
away from heat, sparks, and open flames.[2] Crucially, due to the THP ether moiety, the
container should be dated upon opening and periodically tested for the presence of
peroxides.[2] Store protected from light.

Spill Management
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In the event of a spill, evacuate the area and ensure adequate ventilation. Wear full personal

protective equipment.[9]
» For liquid spills: Absorb with an inert material (e.g., sand, vermiculite).

o For solid spills: Carefully sweep or vacuum the material, avoiding dust generation.[9] Collect
all contaminated material into a suitable, labeled container for hazardous waste disposal.

Disposal

This material should be treated as hazardous chemical waste.[9] Dispose of the contents and
container to an approved waste disposal facility in accordance with local, state, and federal
regulations.[9] Do not dispose of down the drain.[9]

Visualizations
Chemical Structure and Potential Hazard Points
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Figure 1. Benzyl-PEG13-THP Structure and Hazard Points
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Figure 1. Benzyl-PEG13-THP Structure and Hazard Points

Safe Handling Workflow
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Figure 2. Safe Handling Workflow for Benzyl-PEG13-THP
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Figure 2. Safe Handling Workflow for Benzyl-PEG13-THP
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Risk Mitigation Strategy

Figure 3. Risk Mitigation Strategy
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Figure 3. Risk Mitigation Strategy

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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